Cas no 349135-51-9 (N-(4-carbamoylphenyl)-3,4-dichlorobenzamide)

• Product Name: N-(4-carbamoylphenyl)-3,4-dichlorobenzamide
• CAS No: 349135-51-9
• MF: C₁₄H₁₀Cl₂N₂O₂
• MW: 309.147401332855
• CID: 3086783
• PubChem ID: 868259
• Update Time: 2025-07-02

N-(4-carbamoylphenyl)-3,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-3,4-dichlorobenzamide
• Benzamide, N-[4-(aminocarbonyl)phenyl]-3,4-dichloro-
• SR-01000217248-1
• CHEMBL3794253
• BDBM50162300
• 349135-51-9
• STK118371
• EN300-18130714
• Oprea1_618894
• CBMicro_028240
• BIM-0028458.P001
• AKOS001099968
• Z30242068
• SR-01000217248

• Inchi： 1S/C14H10Cl2N2O2/c15-11-6-3-9(7-12(11)16)14(20)18-10-4-1-8(2-5-10)13(17)19/h1-7H,(H2,17,19)(H,18,20)
• InChI Key： KNGRVLZMXYMFIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N)=O)C=C1)(=O)C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 308.0119330Da
• Monoisotopic Mass: 308.0119330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-carbamoylphenyl)-3,4-dichlorobenzamide

Introduction to N-(4-carbamoylphenyl)-3,4-dichlorobenzamide (CAS No. 349135-51-9)

N-(4-carbamoylphenyl)-3,4-dichlorobenzamide, identified by its CAS number 349135-51-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a carbamoyl group and chloro substituents, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of N-(4-carbamoylphenyl)-3,4-dichlorobenzamide involve intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The introduction of the carbamoyl group at the para position of the phenyl ring and the dichloro substitution on the benzamide moiety are critical steps that define its molecular architecture. These structural elements not only influence its reactivity but also play a crucial role in determining its biological efficacy.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways associated with various diseases. N-(4-carbamoylphenyl)-3,4-dichlorobenzamide has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in the treatment of conditions such as inflammation and neurodegeneration. The dichloro substituents, in particular, have been shown to enhance binding affinity to biological targets, thereby increasing the compound's pharmacological activity.

The pharmaceutical industry has been leveraging advanced computational techniques to predict the binding interactions between N-(4-carbamoylphenyl)-3,4-dichlorobenzamide and its target proteins. These studies have provided valuable insights into the molecular recognition processes and have helped in designing derivatives with improved pharmacokinetic properties. The integration of machine learning algorithms has further accelerated the discovery process by identifying optimal structural modifications that could enhance drug-like characteristics.

Furthermore, the synthesis of N-(4-carbamoylphenyl)-3,4-dichlorobenzamide has been optimized to ensure high yield and purity, which are essential for subsequent preclinical and clinical evaluations. The use of green chemistry principles has been incorporated into the synthetic route to minimize waste and reduce environmental impact. This approach aligns with the broader industry trend towards sustainable pharmaceutical manufacturing.

Evaluation of N-(4-carbamoylphenyl)-3,4-dichlorobenzamide in cellular and animal models has provided preliminary evidence of its biological activity. In vitro studies have demonstrated its ability to inhibit specific enzymatic pathways relevant to disease progression. Additionally, animal models have shown promising results in terms of reducing inflammation and improving neurological function. These findings have laid the groundwork for further investigation into its therapeutic potential.

The development of new drugs is a complex process that involves multiple stages of testing to ensure safety and efficacy. N-(4-carbamoylphenyl)-3,4-dichlorobenzamide, with its unique chemical structure and biological activity, represents a significant advancement in pharmaceutical research. As more data becomes available from ongoing studies, it is expected that this compound will play an increasingly important role in the development of novel treatments for various diseases.

The collaboration between academic researchers and industry scientists has been instrumental in advancing our understanding of N-(4-carbamoylphenyl)-3,4-dichlorobenzamide. This interdisciplinary approach has fostered innovation and has led to the discovery of new therapeutic strategies. The continued exploration of this compound's potential applications will undoubtedly contribute to significant advancements in medicine.